Cas no 1214323-63-3 (2-Bromo-6-fluoro-4-pyridinecarboxylic Acid)

2-Bromo-6-fluoro-4-pyridinecarboxylic acid is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of both bromo and fluoro substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Its carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other functionalized compounds. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its ability to modulate electronic and steric properties. High purity and consistent quality ensure reliable performance in research and industrial applications.
2-Bromo-6-fluoro-4-pyridinecarboxylic Acid structure
1214323-63-3 structure
Product Name:2-Bromo-6-fluoro-4-pyridinecarboxylic Acid
CAS No:1214323-63-3
MF:C6H3BrFNO2
MW:219.99592423439
CID:2354763
PubChem ID:72211837
Update Time:2025-08-05

2-Bromo-6-fluoro-4-pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-6-fluro-4-pyridinecarboxylic acid
    • 2-bromo-6-fluoropyridine-4-carboxylic acid
    • AKOS027322058
    • 1214323-63-3
    • DB-164185
    • 2-BROMO-6-FLUORO-4-PYRIDINECARBOXYLIC ACID
    • AS-39264
    • SCHEMBL20202139
    • SY259348
    • AB66790
    • CS-0415913
    • MFCD13185799
    • 2-BROMO-6-FLUOROISONICOTINIC ACID
    • 992-702-7
    • 2-Bromo-6-fluoro-4-pyridinecarboxylic Acid
    • Inchi: 1S/C6H3BrFNO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11)
    • InChI Key: JDJPGZOLCTWSAW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)C=C(N=1)F

Computed Properties

  • Exact Mass: 218.93312g/mol
  • Monoisotopic Mass: 218.93312g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.2Ų

2-Bromo-6-fluoro-4-pyridinecarboxylic Acid Security Information

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Additional information on 2-Bromo-6-fluoro-4-pyridinecarboxylic Acid

Introduction to 2-Bromo-6-fluoro-4-pyridinecarboxylic Acid (CAS No: 1214323-63-3)

2-Bromo-6-fluoro-4-pyridinecarboxylic acid is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1214323-63-3, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of both bromo and fluoro substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid is C₆H₃BrFO₃, reflecting its composition of carbon, hydrogen, bromine, fluorine, and oxygen atoms. The molecular weight of this compound is approximately 225.99 g/mol, and its appearance is typically a white to off-white crystalline powder. This physical form makes it suitable for handling in laboratory settings and for further chemical transformations.

In recent years, 2-Bromo-6-fluoro-4-pyridinecarboxylic acid has been extensively studied for its potential applications in drug discovery and development. Pyridine derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The bromo and fluoro substituents further modulate these activities by influencing the electronic properties of the molecule and enhancing its binding affinity to biological targets.

One of the most compelling aspects of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid is its utility as a building block in the synthesis of more complex pharmaceutical agents. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression. For instance, studies have demonstrated that derivatives of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid can inhibit kinases and other enzymes that are overexpressed in tumor cells, thereby blocking critical signaling pathways that promote cell proliferation and survival.

Moreover, the fluorine atom in 2-Bromo-6-fluoro-4-pyridinecarboxylic acid plays a crucial role in enhancing the metabolic stability and bioavailability of drug candidates. Fluorinated pyridines are frequently incorporated into active pharmaceutical ingredients (APIs) due to their ability to improve pharmacokinetic profiles. This property has led to several clinical trials investigating fluorinated pyridine-based compounds as potential treatments for various diseases.

The bromo substituent also contributes to the reactivity of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are essential in constructing complex molecular frameworks that mimic natural products or designed bioactive molecules. The ability to modify the pyridine core through such reactions underscores the compound's importance as a synthetic intermediate.

Recent advancements in computational chemistry have further highlighted the significance of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid in drug design. Molecular modeling studies have shown that this compound can interact with specific amino acid residues in target proteins, leading to the development of highly selective inhibitors. These insights have guided medicinal chemists in optimizing lead compounds for improved efficacy and reduced side effects.

The pharmaceutical industry has also explored the use of 2-Bromo-6-fluoro-4-pyridinecarboxylic acid in the development of vaccines and therapeutic antibodies. Pyridine-based scaffolds have been incorporated into vaccine adjuvants to enhance immune responses against pathogens. Additionally, fluorinated pyridines have been used to improve the stability and binding affinity of therapeutic antibodies, making them more effective in treating diseases such as cancer and autoimmune disorders.

In conclusion, 2-Bromo-6-fluoro-4-pyridinecarboxylic acid (CAS No: 1214323-63-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new ways to utilize this compound, its importance in drug discovery is likely to grow even further.

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